Cas no 2229315-10-8 (1-1-(6-chloropyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(6-chloropyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2229315-10-8
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5762371
• PubChem ID: 165640128
• Update Time: 2025-06-14

1-1-(6-chloropyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2229315-10-8
• 1-[1-(6-chloropyridin-3-yl)cyclopropyl]ethan-1-one
• EN300-1981840
• 1-1-(6-chloropyridin-3-yl)cyclopropylethan-1-one

• Inchi： 1S/C10H10ClNO/c1-7(13)10(4-5-10)8-2-3-9(11)12-6-8/h2-3,6H,4-5H2,1H3
• InChI Key： VQXAGTGYXDXRHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(6-chloropyridin-3-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(6-Chloropyridin-3-yl)cyclopropylethan-1-one (CAS No. 2229315-10-8)

1-(6-Chloropyridin-3-yl)cyclopropylethan-1-one (CAS No. 2229315-10-8) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique cyclopropyl and chloropyridinyl moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 1-(6-Chloropyridin-3-yl)cyclopropylethan-1-one contribute to its reactivity and functional diversity. The presence of a chloropyridine ring enhances its ability to participate in cross-coupling reactions, while the cyclopropyl group introduces steric and electronic effects that can influence the compound's biological activity. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly alternatives for chemical production. The compound's potential role in pest control formulations is particularly relevant, given the growing demand for low-toxicity agrochemicals.

In the pharmaceutical sector, 1-(6-Chloropyridin-3-yl)cyclopropylethan-1-one is being investigated as a building block for drug discovery. Its molecular framework is compatible with medicinal chemistry strategies aimed at targeting enzymes or receptors. Recent studies have highlighted its utility in designing small-molecule inhibitors, which are crucial for treating various diseases. This aligns with the rising interest in precision medicine and personalized therapeutics, where tailored compounds play a pivotal role.

From a synthetic perspective, the compound's CAS No. 2229315-10-8 serves as a key identifier for researchers accessing chemical databases. Its purity and stability are critical for reproducible results, especially in high-throughput screening and combinatorial chemistry. Laboratories focusing on structure-activity relationships (SAR) often utilize this compound to optimize lead structures, reflecting the broader shift toward data-driven drug design.

Environmental and regulatory considerations also shape the discourse around 1-(6-Chloropyridin-3-yl)cyclopropylethan-1-one. As global standards for chemical safety and biodegradability tighten, this compound's profile is being evaluated for compliance with REACH and other frameworks. Its potential as a low-persistence intermediate aligns with industry efforts to reduce environmental footprints, a topic frequently searched by sustainability professionals.

In summary, 1-(6-Chloropyridin-3-yl)cyclopropylethan-1-one (CAS No. 2229315-10-8) represents a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and beyond. Its structural uniqueness and adaptability position it as a promising candidate for future innovations, resonating with contemporary interests in sustainable chemistry and targeted therapeutics. As research progresses, this compound is likely to remain a focal point for interdisciplinary exploration.